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Compound of Interest

Compound Name: Canin

Cat. No.: B1209561 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the sesquiterpenoid lactone Canin (CAS

24959-84-0) is not readily available in public databases. The following disposal procedures are

based on best practices for the handling and disposal of similar chemical compounds,

specifically other sesquiterpenoid lactones, and general guidelines for laboratory chemical

waste. Researchers must always consult their institution's Environmental Health and Safety

(EHS) office for specific protocols and to ensure compliance with local, state, and federal

regulations.

Essential Safety and Logistical Information
For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensure personnel safety and environmental protection. Canin,

a sesquiterpenoid lactone, should be handled as a potentially hazardous chemical. The primary

route for disposal is through a licensed chemical waste contractor. Never dispose of Canin or

its containers in the regular trash or down the drain.

Key Handling Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves, and a laboratory coat.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.
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Avoid all direct contact with skin and eyes. In case of accidental contact, flush the affected

area with copious amounts of water and seek medical attention.

Prevent the compound and its solutions from entering drains or waterways.

Step-by-Step Disposal Protocol
The disposal of Canin and associated waste should follow a systematic process of

identification, segregation, containment, and collection by authorized personnel.

Waste Identification and Segregation:

Identify all waste streams containing Canin. This includes:

Pure, unused Canin powder.

Solutions containing Canin.

Contaminated laboratory consumables such as pipette tips, vials, gloves, and absorbent

paper.

Segregate Canin waste from other laboratory waste streams to prevent accidental mixing

with incompatible chemicals.

Containerization:

Use chemically resistant, leak-proof containers specifically designated for hazardous

chemical waste.

Ensure containers are clearly and accurately labeled as "Hazardous Waste: Canin" and

include any other identifiers required by your institution.

Keep waste containers securely closed at all times, except when adding waste.

Storage:

Store sealed waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.
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The storage area should be cool, dry, and well-ventilated, away from sources of heat or

ignition.

Ensure the storage area is inaccessible to unauthorized personnel.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or the

designated chemical waste management office to schedule a pickup for the Canin waste.

Provide the EHS office with all necessary information regarding the waste, including its

name and any known hazards, to ensure it is handled and disposed of in compliance with

regulatory requirements.

Data Presentation: Canin Disposal Summary
While specific quantitative data for Canin's disposal parameters are not available, the following

table summarizes the general characteristics and recommended procedures for its chemical

class.
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Parameter Information Significance for Disposal

Chemical Name Canin

Ensures accurate identification

for waste labeling and manifest

documentation.

CAS Number 24959-84-0

Unique identifier for precise

chemical tracking and

regulatory reporting.

Chemical Class Sesquiterpenoid Lactone

Indicates potential biological

activity and informs general

handling precautions and

disposal as chemical waste.

Physical State
Likely a solid (as with similar

compounds)

Determines the appropriate

containment and handling

procedures to prevent dust

inhalation or spills.

Solubility
Expected to be soluble in

organic solvents

Informs the selection of

appropriate cleaning agents for

decontamination and highlights

the potential for environmental

spread if not contained.

Disposal Method

Incineration via a licensed

hazardous waste disposal

facility

The recommended method for

the complete destruction of the

chemical, preventing its

release into the environment.

[1][2]

Regulatory Framework

Resource Conservation and

Recovery Act (RCRA) and

local regulations

Governs the management and

disposal of hazardous waste in

the United States.

Experimental Protocols
There are no specific experimental protocols cited for the disposal of Canin. The procedural

guidance provided above constitutes the standard protocol for the disposal of this type of
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laboratory chemical waste.

Mandatory Visualization

Step 1: In-Lab Waste Management

Step 2: Institutional Disposal Process

Step 3: Final Disposition

Generation of Canin Waste
(Pure compound, solutions, contaminated items)

Segregate Canin Waste

Place in a Labeled, Leak-Proof
Hazardous Waste Container

Store Container in a Designated
Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for Waste Pickup

EHS Collects and Transports
Waste to Central Facility

Waste Manifested and Shipped
via Licensed Contractor

Proper Disposal
(e.g., Incineration)
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Canin waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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